Cas no 1426047-01-9 (2-(2,4-Difluorophenyl)-5-fluoropyridine)

• Product Name: 2-(2,4-Difluorophenyl)-5-fluoropyridine
• CAS No: 1426047-01-9
• MF: C₁₁H₆F₃N
• MW: 209.167253017426
• MDL: MFCD31692240
• CID: 4603687
• PubChem ID: 130334925
• Update Time: 2025-10-30

2-(2,4-Difluorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Photocatalysis ligand
• 2-(2,4-Difluorophenyl)-5-fluoropyridine
• 1426047-01-9
• C11H6F3N
• BHC04701
• AS-63942
• CS-0098986
• MFCD31692240
• ZB0308
• A12045
• AKOS037645837
• Pyridine, 2-(2,4-difluorophenyl)-5-fluoro-
• SCHEMBL19248543

• MDL： MFCD31692240
• Inchi： 1S/C11H6F3N/c12-7-1-3-9(10(14)5-7)11-4-2-8(13)6-15-11/h1-6H
• InChI Key： RKUQBAQVAGDVEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CN=1)F)F

Computed Properties

• Exact Mass: 209.04523368g/mol
• Monoisotopic Mass: 209.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.8

Additional information on 2-(2,4-Difluorophenyl)-5-fluoropyridine

2-(2,4-Difluorophenyl)-5-Fluoropyridine: A Comprehensive Overview of CAS No. 1426047-01-9

2-(2,4-Difluorophenyl)-5-fluoropyridine (CAS No. 1426047-01-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with fluorine atoms and a difluorophenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(2,4-Difluorophenyl)-5-fluoropyridine is C₉H₅F₃N, with a molecular weight of approximately 186.13 g/mol. Its physical properties include a melting point of around 65-67°C and a boiling point of approximately 180-182°C at 760 mmHg. The compound is generally stable under normal conditions but may require careful handling due to its reactivity with strong acids and bases.

In recent years, 2-(2,4-Difluorophenyl)-5-fluoropyridine has been extensively studied for its potential applications in the development of novel drugs. One notable area of research is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The fluorine substituents on the pyridine ring and the difluorophenyl group contribute to the compound's ability to modulate serotonin receptors effectively.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of 2-(2,4-Difluorophenyl)-5-fluoropyridine in the development of new antiviral agents. Researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of 2-(2,4-Difluorophenyl)-5-fluoropyridine allows it to interact with viral proteins in a manner that disrupts their replication cycle.

Beyond its applications in medicinal chemistry, 2-(2,4-Difluorophenyl)-5-fluoropyridine has also shown promise in the field of agrochemicals. A recent study published in Pesticide Biochemistry and Physiology demonstrated that compounds derived from 2-(2,4-Difluorophenyl)-5-fluoropyridine exhibit strong insecticidal activity against several economically important pests. The fluorinated structure enhances the compound's stability and bioavailability, making it an attractive candidate for the development of new pest control agents.

The synthetic routes for producing 2-(2,4-Difluorophenyl)-5-fluoropyridine have been well-documented in the literature. One common method involves the reaction of 2,4-difluoroiodobenzene with 5-fluoro-3-pyridinylboronic acid under palladium-catalyzed conditions. This Suzuki coupling reaction provides a high yield and purity of the desired product. Alternative synthetic pathways have also been explored to improve efficiency and reduce costs, such as using microwave-assisted synthesis or continuous flow reactors.

The safety profile of 2-(2,4-Difluorophenyl)-5-fluoropyridine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 2-(2,4-Difluorophenyl)-5-fluoropyridine (CAS No. 1426047-01-9) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and versatile properties make it an invaluable intermediate for the synthesis of novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.